Cas no 7460-91-5 (L-Glutamine,N2-[(4-methylphenyl)sulfonyl]-N-phenyl-)

L-Glutamine,N2-[(4-methylphenyl)sulfonyl]-N-phenyl- structure
7460-91-5 structure
Product Name:L-Glutamine,N2-[(4-methylphenyl)sulfonyl]-N-phenyl-
CAS No:7460-91-5
MF:C18H20N2O5S
MW:376.426803588867
CID:581160
PubChem ID:343868
Update Time:2025-04-19

L-Glutamine,N2-[(4-methylphenyl)sulfonyl]-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • L-Glutamine,N2-[(4-methylphenyl)sulfonyl]-N-phenyl-
    • NSC 400401
    • NSC 404244
    • NSC404244
    • 5-anilino-2-[(4-methylphenyl)sulfonylamino]-5-oxopentanoic acid
    • DTXSID40322096
    • 7460-91-5
    • NSC400401
    • NSC-400401
    • NSC-404244
    • Inchi: 1S/C18H20N2O5S/c1-13-7-9-15(10-8-13)26(24,25)20-16(18(22)23)11-12-17(21)19-14-5-3-2-4-6-14/h2-10,16,20H,11-12H2,1H3,(H,19,21)(H,22,23)
    • InChI Key: DBMDZEIFUPPLEW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(NC(C(=O)O)CCC(NC1C=CC=CC=1)=O)(=O)=O

Computed Properties

  • Exact Mass: 376.10900
  • Monoisotopic Mass: 376.109
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 573
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • Density: 1.352±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.614
  • Solubility: Almost insoluble (0.072 g/l) (25 º C),
  • PSA: 120.95000
  • LogP: 3.69010
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